Cas no 130566-37-9 (4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one, 14,16-dihydroxy-5,9,12,13,16-pentamethyl-, (3S,5R,8E,12S,13S,14S,16R)-)

• Product Name: 4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one, 14,16-dihydroxy-5,9,12,13,16-pentamethyl-, (3S,5R,8E,12S,13S,14S,16R)-
• CAS No: 130566-37-9
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 140229
• Update Time: 2023-11-19

4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one, 14,16-dihydroxy-5,9,12,13,16-pentamethyl-, (3S,5R,8E,12S,13S,14S,16R)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one,14,16-dihydroxy-5,9,12,13,16-pentamethyl-, (3S,5R,8E,12S,13S,14S,16R)-
• 4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one,14,16-dihydroxy-5,9,12,13,16-pentamethyl-,[3S-(3R*,5S*,8E,12R*,13R*,14R*,16S*)]-
• Phomactin B
• CID 101689441
• 4-Oxatricyclo[10.3.1.03,5]hexadeca-8,15-dien-2-one, 14,16-dihydroxy-5,9,12,13,16-pentamethyl-, (3S,5R,8E,12S,13S,14S,16R)-

• Inchi： 1S/C20H30O4/c1-12-7-6-9-19(4)17(24-19)16(22)14-11-15(21)13(2)18(3,10-8-12)20(14,5)23/h7,11,13,15,17,21,23H,6,8-10H2,1-5H3/b12-7-/t13-,15+,17-,18+,19-,20+/m1/s1
• InChI Key： IXABPXZNFDNAMM-VCWWSQLMSA-N
• SMILES： O1[C@@H]2C(C3=C[C@@H]([C@@H](C)[C@](C)(CCC(C)=CCC[C@@]12C)[C@@]3(C)O)O)=O |c:13|

Computed Properties

• Exact Mass: 334.214
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 493.0±45.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols